Beryllium--magnesium (2/1)
Description
Beryllium-magnesium (2/1) refers to a compound or alloy with a stoichiometric ratio of 2:1 between beryllium (Be) and magnesium (Mg). Both elements belong to Group 2 (alkaline earth metals), sharing similarities in valence electron configuration but diverging in atomic size, electronegativity, and chemical reactivity. Beryllium, the lightest alkaline earth metal, exhibits unique amphoteric behavior and covalent bonding tendencies, whereas magnesium is more metallic and forms predominantly ionic compounds .
Traditional attempts to synthesize Be-Mg alloys have faced significant challenges. Early metallurgical studies revealed that methods such as direct melting or sublimation in vacuo failed to produce stable alloys due to the formation of a brittle beryllium/beryllium oxide eutectic surrounding metal grains, which compromised structural integrity . These difficulties stem from beryllium’s high affinity for oxygen and its tendency to form refractory oxides that resist elimination during processing . Their contrasting masses (Be: 9.01 g/mol; Mg: 24.31 g/mol) enable precise control of normal modes in ion traps, facilitating advances in quantum metrology and spectroscopy .
Properties
CAS No. |
83606-56-8 |
|---|---|
Molecular Formula |
Be2Mg |
Molecular Weight |
42.330 g/mol |
InChI |
InChI=1S/2Be.Mg |
InChI Key |
GXRMGIRCVDTIDR-UHFFFAOYSA-N |
Canonical SMILES |
[Be].[Be].[Mg] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Beryllium–magnesium (2/1) can be synthesized through various methods, including:
Thermal Reduction: This involves the reduction of beryllium fluoride with magnesium metal at high temperatures. The reaction is as follows[ \text{BeF}_2 + \text{Mg} \rightarrow \text{MgF}_2 + \text{Be} ]
Powder Metallurgy: This method involves mixing beryllium and magnesium powders, followed by compaction and sintering at elevated temperatures to form the intermetallic compound.
Industrial Production Methods
Industrial production of beryllium–magnesium (2/1) typically involves the thermal reduction method due to its efficiency and scalability. The process requires precise control of temperature and atmosphere to ensure the purity and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
Beryllium–magnesium (2/1) undergoes several types of chemical reactions, including:
Oxidation: When exposed to oxygen, beryllium–magnesium (2/1) forms a protective oxide layer, which prevents further oxidation. The reaction is as follows[ 2\text{Be} + \text{O}_2 \rightarrow 2\text{BeO} ]
Reduction: The compound can be reduced using strong reducing agents, such as lithium aluminum hydride.
Substitution: Beryllium–magnesium (2/1) can undergo substitution reactions with halogens to form halides.
Common Reagents and Conditions
Common reagents used in these reactions include oxygen, lithium aluminum hydride, and halogens. The reactions typically occur under controlled temperatures and inert atmospheres to prevent unwanted side reactions .
Major Products Formed
The major products formed from these reactions include beryllium oxide, magnesium oxide, and various halides, depending on the specific reaction conditions .
Scientific Research Applications
Beryllium–magnesium (2/1) has a wide range of scientific research applications, including:
Chemistry: The compound is used in the study of intermetallic compounds and their properties.
Biology: Beryllium–magnesium (2/1) is used in the development of lightweight and strong materials for biomedical implants.
Medicine: The compound’s unique properties make it suitable for use in medical imaging devices and radiation shielding.
Industry: Beryllium–magnesium (2/1) is used in the aerospace and automotive industries for its high strength-to-weight ratio and thermal stability
Mechanism of Action
The mechanism by which beryllium–magnesium (2/1) exerts its effects is primarily through its structural and chemical properties. The compound forms a stable intermetallic structure, which provides high strength and thermal stability. The molecular targets and pathways involved include the formation of protective oxide layers and the interaction with other elements to form stable compounds .
Comparison with Similar Compounds
Table 1: Atomic and Physical Properties of Beryllium vs. Magnesium
| Property | Beryllium (Be) | Magnesium (Mg) |
|---|---|---|
| Atomic Weight (g/mol) | 9.01 | 24.31 |
| Density (g/cm³) | 1.85 | 1.74 |
| Melting Point (°C) | 1,287 | 650 |
| Thermal Conductivity (W/m·K) | 200 | 156 |
| Electronegativity (Pauling) | 1.57 | 1.31 |
| Primary Applications | Aerospace, nuclear, quantum tech | Automotive, structural alloys |
Table 2: Comparison of Alloy Systems
| Alloy Type | Be-Mg (2/1) | Be-Cu | Mg-Al |
|---|---|---|---|
| Fabrication Success | Unsuccessful (eutectic issues) | High (stable phases) | High (corrosion-resistant) |
| Tensile Strength (MPa) | N/A | 1,100–1,400 | 200–300 |
| Key Applications | Quantum ion traps | Electrical connectors, springs | Automotive frames |
| Toxicity Concerns | High (Be) | Moderate (Be) | Low |
Sources:
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